(1R,2R)-2-(1-methyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
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Description
(1R,2R)-2-(1-methyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Derivatives : Cyclopropane derivatives, similar to (1R,2R)-2-(1-methyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid, have been synthesized for various applications. For instance, purine and pyrimidine derivatives of 1-aminocyclopropane-1-carboxylic acid were synthesized and their structures analyzed using X-ray crystallography, revealing unique configurations and intermolecular hydrogen bonds (Cetina et al., 2004).
Structural Investigations : In-depth structural analysis of various cyclopropane derivatives has been conducted. Such analyses provide insights into the molecular configurations and interactions, which are crucial for their potential applications in different scientific fields (Ramasubramanian et al., 2007).
Chemical Reactions and Synthesis Methods
Cyclopropanation Reactions : Research has focused on developing methods for cyclopropanation, a key step in synthesizing cyclopropane derivatives. These methods involve the reaction of alkenes with various compounds, enabling the synthesis of (2-pyrrolyl)cyclopropanes, which are structurally related to the compound (Nishino et al., 2003).
Ring-Opening Reactions : Studies have explored the ring-opening of activated cyclopropanes with amine nucleophiles, which is relevant for understanding the reactivity and potential transformations of this compound (Lifchits & Charette, 2008).
Biochemical Applications
- Enzymatic Reactions : The compound is structurally similar to 1-aminocyclopropane-1-carboxylate (ACC), which is involved in ethylene production in plants. Studies on ACC deaminase, an enzyme that catalyzes the opening of the cyclopropane ring of ACC, offer insights into biochemical applications and enzymatic mechanisms (Karthikeyan et al., 2004).
Properties
IUPAC Name |
(1R,2R)-2-(1-methylpyrrol-3-yl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-10-3-2-6(5-10)7-4-8(7)9(11)12/h2-3,5,7-8H,4H2,1H3,(H,11,12)/t7-,8+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYHUNUYIRIHNPB-JGVFFNPUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=C1)C2CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=CC(=C1)[C@@H]2C[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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